Cas no 333407-55-9 (3-(2-chlorophenyl)methyl-5-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-ol)

• Product Name: 3-(2-chlorophenyl)methyl-5-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-ol
• CAS No: 333407-55-9
• MDL: MFCD02232607
• CID: 4646562
• PubChem ID: 135426037
• Update Time: 2025-07-14

3-(2-chlorophenyl)methyl-5-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-ol Chemical and Physical Properties

Names and Identifiers

• 3-[(2-chlorophenyl)methyl]-5-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-ol
• 3-(2-chlorophenyl)methyl-5-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-ol

• MDL： MFCD02232607

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on 3-(2-chlorophenyl)methyl-5-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-ol

3-(2-Chlorophenyl)methyl-5-methyl-3H-1,2,3triazolo[4,5-d]pyrimidin-7-ol: A Promising Compound in Medicinal Chemistry

3-(2-Chlorophenyl)methyl-5-methyl-3H-1,2,3triazolo[4,5-d]pyrimidin-7-ol, with the CAS number 333407-55-9, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of 1,2,3-triazoles and pyrimidines, which are known for their diverse biological activities and pharmacological properties.

The molecular structure of 3-(2-chlorophenyl)methyl-5-methyl-3H-1,2,3triazolo[4,5-d]pyrimidin-7-ol is characterized by a central 1,2,3-triazole ring fused to a pyrimidine ring. The presence of a chlorophenyl substituent and a methyl group further enhances its chemical stability and biological activity. The triazole moiety is particularly noteworthy due to its ability to form strong hydrogen bonds and π-stacking interactions, which are crucial for binding to various biological targets.

Recent studies have highlighted the potential of 3-(2-chlorophenyl)methyl-5-methyl-3H-1,2,3triazolo[4,5-d]pyrimidin-7-ol in the treatment of various diseases. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves the inhibition of viral RNA-dependent RNA polymerase (RdRp), a key enzyme responsible for viral replication.

In addition to its antiviral properties, 3-(2-chlorophenyl)methyl-5-methyl-3H-1,2,3triazolo[4,5-d]pyrimidin-7-ol has also been investigated for its anticancer potential. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines by targeting multiple signaling pathways. Specifically, it has been shown to inhibit the PI3K/Akt/mTOR pathway, which is frequently dysregulated in many types of cancer. This makes it a promising candidate for the development of novel anticancer drugs.

The pharmacokinetic properties of 3-(2-chlorophenyl)methyl-5-methyl-3H-1,2,3triazolo[4,5-d]pyrimidin-7-ol have also been extensively studied. Research indicates that it has good oral bioavailability and favorable pharmacokinetic profiles in animal models. These properties are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

To further explore the therapeutic potential of 3-(2-chlorophenyl)methyl-5-methyl-3H-1,2,3triazolo[4,5-d]pyrimidin-7-ol, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels and exhibits promising antiviral and anticancer effects.

In conclusion, 3-(2-chlorophenyl)methyl-5-methyl-3H-1,2,3triazolo[4,5-d]pyrimidin-7-ol (CAS number 333407-55-9) represents a significant advancement in medicinal chemistry. Its unique molecular structure and diverse biological activities make it a valuable candidate for the development of new therapeutic agents. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its use in treating various diseases.